molecular formula C13H15N5O2 B2910488 (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone CAS No. 1235034-16-8

(4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone

Cat. No.: B2910488
CAS No.: 1235034-16-8
M. Wt: 273.296
InChI Key: QQAJGKDNVYVGLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several structural components including a 4-Methylpiperidin-1-yl group, a pyrazin-2-yl group, and a 1,2,4-oxadiazol-5-yl group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a pyrazine ring, and an oxadiazole ring. These structural features could influence its physical and chemical properties, as well as its potential biological activities .


Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its structural features. The nitrogen atoms in the pyrazine and oxadiazole rings, for example, could potentially participate in various chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could enhance its solubility in polar solvents .

Advantages and Limitations for Lab Experiments

One advantage of using (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone in lab experiments is its ability to inhibit specific enzymes and pathways, making it a useful tool for studying various diseases and conditions. However, one limitation is that the compound may have off-target effects, making it difficult to interpret results.

Future Directions

There are several future directions for research involving (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone. One direction is to further study its potential as an anti-cancer agent and its effects on different types of cancer cells. Another direction is to explore its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could focus on optimizing the synthesis method and exploring the compound's potential for use in combination therapies.
In conclusion, this compound is a chemical compound with various biochemical and physiological effects that has been used in scientific research for its potential as an anti-cancer agent, anti-inflammatory agent, and neuroprotective agent. The compound's mechanism of action is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways in the body. While there are advantages to using this compound in lab experiments, there are also limitations that must be considered. Future research could focus on exploring the compound's potential for use in combination therapies and optimizing the synthesis method.

Synthesis Methods

The synthesis of (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone involves the reaction of 4-methylpiperidine with pyrazin-2-ylhydrazinecarboxamide in the presence of acetic acid and acetic anhydride. The reaction mixture is then refluxed and purified using column chromatography to obtain the final product.

Scientific Research Applications

(4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone has been used in various scientific research studies. It has been studied for its potential as an anti-cancer agent, as well as for its anti-inflammatory and anti-bacterial properties. This compound has also been used in studies related to Alzheimer's disease and Parkinson's disease.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its specific biological activities and the dose used. It’s important to handle all chemical compounds with appropriate safety precautions .

Properties

IUPAC Name

(4-methylpiperidin-1-yl)-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15N5O2/c1-9-2-6-18(7-3-9)13(19)12-16-11(17-20-12)10-8-14-4-5-15-10/h4-5,8-9H,2-3,6-7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QQAJGKDNVYVGLH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)C(=O)C2=NC(=NO2)C3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.